Cas no 186551-69-9 (Tert-Butyl 3-(Bromomethyl)-1h-Pyrazole-1-Carboxylate)

• Product Name: Tert-Butyl 3-(Bromomethyl)-1h-Pyrazole-1-Carboxylate
• CAS No: 186551-69-9
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• MDL: MFCD09701344
• CID: 2118293
• PubChem ID: 23573257
• Update Time: 2025-04-21

Tert-Butyl 3-(Bromomethyl)-1h-Pyrazole-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(bromomethyl)pyrazole-1-carboxylate
• tert-Butyl 3-(bromomethyl)-1H-pyrazole-1-carboxylate
• 1H-Pyrazole-1-carboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester
• MFCD09701344
• DB-065569
• AKOS024262078
• tert-Butyl3-(bromomethyl)-1H-pyrazole-1-carboxylate
• PZYLFTPEOMFQFJ-UHFFFAOYSA-N
• SCHEMBL2006922
• 186551-69-9
• SB34646
• 3-bromomethyl pyrazole 1-carboxylic acid tert-butyl ester
• 3-Bromomethylpyrazole-1-carboxylic Acid Tert-Butyl Ester
• 1-Boc-3-(bromomethyl)-1H-pyrazole
• 3-(bromomethyl)pyrazole-1-carboxylic acid tert-butyl ester
• F14332
• 1,1-Dimethylethyl 3-(bromomethyl)-1H-pyrazole-1-carboxylate
• DTXSID10635024
• AS-47566
• SY253113
• Tert-Butyl 3-(Bromomethyl)-1h-Pyrazole-1-Carboxylate

• MDL： MFCD09701344
• Inchi： 1S/C9H13BrN2O2/c1-9(2,3)14-8(13)12-5-4-7(6-10)11-12/h4-5H,6H2,1-3H3
• InChI Key： PZYLFTPEOMFQFJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CN(C(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 260.016
• Monoisotopic Mass: 260.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 2.1